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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preliminary in vitro studies of
LEI-106, a novel dual inhibitor of sn-1-diacylglycerol lipase a (DAGL-a) and a/p-hydrolase
domain 6 (ABHD®6). The information presented herein is synthesized from foundational

research to support further investigation and drug development efforts.

Core Compound Activity

LEI-106 has been identified as a potent, dual inhibitor of two key enzymes in the

endocannabinoid system. Its inhibitory activity has been quantified against both human DAGL-

o and ABHDG.

Data Presentation: Inhibitory Activity of LEI-106

Target Enzyme Parameter Value Reference
Human DAGL-a IC50 18 nM [1]
Human DAGL-a Ki (natural substrate) 0.7 uM [1]
Human ABHD6 Ki 0.8 uM [1]
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Signaling Pathway Context

LEI-106 modulates the endocannabinoid signaling pathway by inhibiting DAGL-a and ABHDG6.
DAGL-a is the primary enzyme responsible for the biosynthesis of the endocannabinoid 2-
arachidonoylglycerol (2-AG) from diacylglycerol (DAG) in the postsynaptic neuron. 2-AG then
acts as a retrograde messenger, binding to and activating presynaptic cannabinoid receptors
(CB1 and CB2). ABHDG is a serine hydrolase that also contributes to the degradation of 2-AG
in the brain. By inhibiting both DAGL-a and ABHDG6, LEI-106 can modulate the levels of 2-AG,
thereby influencing endocannabinoid signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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